Cas no 2680803-26-1 (benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate)

• Product Name: benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate
• CAS No: 2680803-26-1
• MF: C₁₈H₁₆BrNO₃
• MW: 374.228544235229
• CID: 5623935
• PubChem ID: 165925588
• Update Time: 2025-07-20

benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680803-26-1
• benzyl N-[(5-bromo-7-methyl-1-benzofuran-2-yl)methyl]carbamate
• EN300-28301219
• benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate

• Inchi： 1S/C18H16BrNO3/c1-12-7-15(19)8-14-9-16(23-17(12)14)10-20-18(21)22-11-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,20,21)
• InChI Key： RWBRZCNAXIBSDK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C=C(CNC(=O)OCC1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 373.03136g/mol
• Monoisotopic Mass: 373.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.5Ų

Additional information on benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate

Research Briefing on Benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate (CAS: 2680803-26-1)

Benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate (CAS: 2680803-26-1) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing consolidates the latest research findings, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the benzofuran class, a structural motif frequently encountered in bioactive molecules due to its ability to interact with diverse biological targets. The presence of the bromo and methyl substituents at the 5- and 7-positions, respectively, along with the benzyl carbamate group, confers unique physicochemical properties that influence its pharmacological profile. Recent synthetic routes have optimized the yield and purity of this compound, enabling more extensive biological evaluations.

In vitro studies have demonstrated that benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate exhibits moderate inhibitory activity against certain kinase enzymes implicated in inflammatory and oncogenic pathways. Molecular docking simulations suggest that the bromo-substituted benzofuran core interacts with the ATP-binding site of these kinases, while the benzyl carbamate moiety may enhance membrane permeability. These findings position the compound as a promising scaffold for further structure-activity relationship (SAR) studies.

Recent patent filings indicate growing commercial interest in this compound, particularly as a building block for more complex drug candidates. One application describes its use in the synthesis of potential antiviral agents targeting RNA-dependent RNA polymerases. Another study explores its incorporation into PROTAC (proteolysis-targeting chimera) molecules designed to degrade disease-relevant proteins. The versatility of 2680803-26-1 in medicinal chemistry applications continues to expand as researchers uncover new therapeutic contexts for its use.

Pharmacokinetic assessments of related benzofuran derivatives suggest that the methyl and bromo substitutions may improve metabolic stability compared to unsubstituted analogs. However, the benzyl carbamate group could be susceptible to enzymatic cleavage in vivo, which may influence the compound's bioavailability. Current research is investigating prodrug strategies and formulation approaches to optimize the delivery of this compound and its derivatives.

From a safety perspective, preliminary toxicological screening indicates that benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate shows acceptable cytotoxicity profiles in normal cell lines at therapeutic concentrations, though comprehensive in vivo toxicity studies are still warranted. The compound's environmental fate and biodegradation pathways are also under investigation to address potential regulatory concerns.

In conclusion, benzyl N-(5-bromo-7-methyl-1-benzofuran-2-yl)methylcarbamate represents a valuable chemical entity with multiple potential applications in drug discovery. Its unique structural features and demonstrated biological activities make it worthy of continued investigation. Future research directions may include the development of more potent analogs, exploration of additional biological targets, and optimization of its drug-like properties for specific therapeutic indications.